2-(3,4-Dimethoxy-phenylamino)-thiazole-5-carboxylic acid

• Molecular Formula: C12H12N2O4S
• Molecular Weight: 280.30 g/mol
• IUPAC Name: 2-(3,4-dimethoxyanilino)-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C12H12N2O4S/c1-17-8-4-3-7(5-9(8)18-2)14-12-13-6-10(19-12)11(15)16/h3-6H,1-2H3,(H,13,14)(H,15,16)
• InChI Key: GGIGFXYJQMJNMA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC2=NC=C(S2)C(=O)O)OC

Description

2-(3,4-Dimethoxy-phenylamino)-thiazole-5-carboxylic acid is a useful research compound. Its molecular formula is C12H12N2O4S and its molecular weight is 280.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3.9 g (12.78 mmol) 2-(3,4-Dimethoxy-phenylamino)-thiazole-5-carboxylic acid ethyl ester and 12.78 ml 5M KOH in 23.5 ml THF was heated to 55° C. for 22 h. After acidification with HCl aq. The mixture was extracted with ethyl acetate and the combined organic layers washed with water, dried with MgSO4 and evaporated to dryness. Additionally precipitaed material from the aqueous phase was filtered off and dried. 2.39 g (67%) of the title compound was obtained as beige crystals. MS (m/e): 279.0 (M−H, 100%)